BENGHE Foundational & Exploratory

Check Availability & Pricing

"physical properties of pseudoionone liquid"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pseudoionone

Cat. No.: B7769092

An In-depth Technical Guide to the Physical Properties of Pseudoionone Liquid
For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the core physical
properties of pseudoionone liquid, a key intermediate in the synthesis of ionones. This
document collates critical data, outlines detailed experimental protocols for property
determination, and presents logical workflows for analysis. The information herein is intended
to support research, development, and quality control activities involving this compound.

Core Physical and Chemical Properties

Pseudoionone (CAS No: 141-10-6), systematically named (3E,5E)-6,10-dimethylundeca-
3,5,9-trien-2-one, is a terpene ketone.[1] It typically presents as a pale yellow to dark yellow,
clear oily liquid.[2][3] The compound is recognized by its characteristic warm, floral, and
balsamic aroma.[1][3]

Quantitative Physical Data Summary

The physical properties of pseudoionone are crucial for its handling, purification, and
application in synthesis. The following table summarizes the key quantitative data available in
the literature.
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Property Value Conditions
Molecular Formula C13H200
Molecular Weight 192.30 g/mol
Appearance Pale yellow oily liquid Ambient
Melting Point < 25 °C[1][3][4]/ -75 °C[5] /
-94.8 °CJ[6]
Boiling Point 265.4 °C[5] Atmospheric Pressure

143.00 to 145.00 °C[2][7]

@ 12.00 mm Hg

124-126 °C[7] @ 4 mm Hg

114.00 to 116.00 °C[2][3][4][7] @ 2.00 mm Hg

Density / Specific Gravity 0.90 g/mL[3][4] @ 20 °C
0.8984 g/cm3[7] @ 20 °C

0.89400 to 0.90300[2] @ 25.00 °C

Refractive Index (n_D) 1.53[3][4] @ 20 °C
1.53346[2][7] @ 20 °C

1.52900 to 1.53500[1][2] @ 20 °C

Vapor Pressure 0.001741 hPa (0.0013 mmHg) @ 20°C

[5]

0.001000 mmHg (estimated)[2]

@ 25.00 °C

Flash Point

83.89 °C (183.00 °F)[2][8]

Tag Closed Cup

84 °C[3][4]

Solubility

Water: 97 mg/L[3][5] / 7.854
mg/L (est.)[2]

@ 25°C

Ethanol: Soluble[1][3]

Ether: Soluble[3]
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logP (o/w) 4.0[5] / 3.694 (est.)[2]

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to verifying substance identity and
purity. The following sections detail standard methodologies for measuring the key properties of
liquid compounds like pseudoionone.

Boiling Point Determination (Micro-Scale Method)

This method is suitable for small sample volumes and provides a reasonably accurate
measurement.[9]

Apparatus:

e Small test tube (e.g., 150mm diameter) or Durham tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil, or a metal heating block on a hot plate)
[91[10]

Rubber band or wire to attach the test tube to the thermometer

Procedure:
e Add approximately 0.5 mL of the pseudoionone liquid into the small test tube.[9]
e Place the capillary tube into the test tube with the open end down.[10]

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.[10]

» Place the entire assembly into the heating apparatus (e.g., Thiele tube). The thermometer
bulb and sample should be positioned near the middle of the heating oil.[10]
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Heat the apparatus gently and continuously.[10] Observe the capillary tube. Air will initially
bubble out as the temperature rises.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube. This indicates the liquid has reached a temperature slightly above its boiling point.[10]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to be drawn into the capillary tube.[10] Record this temperature.

Record the ambient barometric pressure, as boiling points are pressure-dependent.[10]

Density Measurement

The density of a liquid is its mass per unit volume. A straightforward method involves direct

mass and volume measurements.[11][12]

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL) or a more precise volumetric flask/pycnometer

Electronic balance (accurate to at least 0.01 g)[13]

Procedure:

Place a clean, dry graduated cylinder on the electronic balance and tare the mass to zero. If
taring is not possible, record the mass of the empty cylinder.[12][13]

Carefully add a specific volume of pseudoionone liquid to the graduated cylinder (e.g., 10.0
mL). Avoid introducing air bubbles.

Read the volume precisely from the bottom of the meniscus.[12]

Place the graduated cylinder containing the liquid onto the balance and record the total
mass.[12]

Calculate the mass of the liquid by subtracting the mass of the empty cylinder (if not tared).
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o Calculate the density using the formula: Density = Mass / Volume.
o Perform the measurement in triplicate and average the results to enhance accuracy.

o Record the temperature at which the measurement was taken, as density is temperature-
dependent.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a highly characteristic property.

Apparatus:

Abbe Refractometer

Dropper or pipette

Solvents for cleaning (e.g., acetone, ethanol)

Soft lens tissue

Procedure:

o Ensure the prisms of the Abbe refractometer are clean and dry. Clean them using a soft
tissue with a suitable solvent like acetone or ethanol and allow them to dry completely.[14]

o Calibrate the instrument if necessary, often using distilled water, for which the refractive
index is well-known at a specific temperature.

» Using a dropper, place 2-3 drops of the pseudoionone liquid onto the surface of the lower
prism.[14]

o Close the prisms together gently to spread the liquid into a thin, uniform film.

» Adjust the light source and mirror to provide optimal illumination to the prism assembly.[14]

e Look through the eyepiece. Rotate the coarse adjustment knob until the field of view shows a
distinct boundary between a light and a dark area.[14]
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e If a colored band (chromatic aberration) is visible at the boundary, adjust the compensator
dial until the boundary becomes a sharp, achromatic line.[14]

e Fine-tune the adjustment so that the sharp boundary line aligns exactly with the center of the

crosshairs in the eyepiece.[14]
o Read the refractive index value directly from the instrument's scale.

o Record the temperature of the measurement, as the refractive index is temperature-
dependent. Most refractometers have a built-in thermometer or connections for a circulating
water bath to maintain a constant temperature.

Visualized Workflows and Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflows
and the logical connections between the physical properties of pseudoionone.
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Caption: Workflow for Micro-Scale Boiling Point Determination.
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Measure mass of
empty graduated cylinder (M1)

Add known volume (V)
of pseudoionone

Measure total mass of
cylinder + liquid (M2)

Calculate liquid mass
(M_lig = M2 - M1)

Calculate Density
(p=M_lig/V)

Final Density Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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